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Compound of Interest

Compound Name: 2-Methyl-1-propanethiol

Cat. No.: B166225

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Methyl-1-
propanethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is an organosulfur compound
with the chemical formula C4H10S.[1] It is a colorless liquid recognized by its strong, pungent
odor, often likened to that of a skunk.[1] This technical guide provides a comprehensive
overview of the physical and chemical properties of 2-Methyl-1-propanethiol, including
guantitative data, experimental methodologies, and key chemical reactions. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development and other scientific fields where this compound may be utilized.

Physical Properties

2-Methyl-1-propanethiol is a volatile, colorless liquid with a distinct and powerful odor.[1] Its
physical characteristics are crucial for its handling, storage, and application in various
experimental and industrial settings. A summary of its key physical properties is presented in
the tables below.
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Table 1: General and Physical Properties of 2-Methyl-1-

propanethiol
Property Value Source(s)
Molecular Formula C4H10S [1]
Molecular Weight 90.19 g/mol [1]
Appearance Colorless liquid [1]
Odor Strong, pungent, skunk-like [1]
Boiling Point 87-89 °C
Melting Point -145 °C [2]
Density 0.831 g/mL at 25 °C
Refractive Index n20/D 1.4385

Table 2: Solubility and Vapor Properties of 2-Methyl-1-

propanethiol
Property Value Source(s)
Water Solubility Poorly soluble/Slightly soluble [1]
Solubility in Organic Solvents Soluble in alcohol and ether
Vapor Pressure 124 mmHg at 37.8 °C
Vapor Density 3.1 (vs air)

Chemical Properties and Reactivity

The chemical behavior of 2-Methyl-1-propanethiol is primarily dictated by the presence of the
thiol (-SH) functional group. This group imparts nucleophilic character to the molecule and is
susceptible to oxidation.

Key Chemical Reactions:
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» Oxidation: Thiols can be oxidized to form disulfides. In the case of 2-Methyl-1-propanethiol,
oxidation yields diisobutyl disulfide.[3][4] This reaction is a common pathway for the
dimerization of thiols.

» Nucleophilic Substitution: The sulfur atom in 2-Methyl-1-propanethiol acts as a nucleophile,
enabling it to participate in nucleophilic substitution reactions with electrophiles such as alkyl
halides.[1]

o Thioester Formation: The reaction of 2-Methyl-1-propanethiol with carboxylic acids or their
derivatives can produce thioesters, which are valuable intermediates in organic synthesis.[1]

Logical Relationship of Key Properties
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Logical Relationships of 2-Methyl-1-propanethiol Properties

2-Methyl-1-propanethiol

C4H10S

Physical Properties
Chemical Properties
Boiling Point: 87-89 °C
Thiol Group (-SH)
Melting Point: -145 °C
Nucleophilic Sulfur
Density: 0.831 g/mL
Susceptible to Oxidation

Solubility: Poor in H20, Good in organics

Key Reactions
Oxidation to Disulfide
Nucleophilic Substitution

Thioester Formation

Applications

Odorant in Natural Gas

Intermediate in Synthesis

Click to download full resolution via product page
Caption: Key properties and reactions of 2-Methyl-1-propanethiol.

Experimental Protocols

The following are detailed methodologies for determining the key physical and chemical
properties of 2-Methyl-1-propanethiol. These represent standard laboratory procedures.
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Determination of Boiling Point

Objective: To determine the boiling point of 2-Methyl-1-propanethiol at atmospheric pressure.

Methodology:

A small volume of 2-Methyl-1-propanethiol is placed in a distillation flask. A few boiling
chips are added to ensure smooth boiling.

o Athermometer is positioned in the neck of the flask such that the top of the bulb is level with
the side arm leading to the condenser.

e The flask is heated gently.

e The temperature at which the liquid boils and its vapor condenses on the thermometer, with
the condensate dripping from the thermometer bulb, is recorded as the boiling point. The
temperature should remain constant during this phase.

Determination of Density

Objective: To measure the density of 2-Methyl-1-propanethiol at a specified temperature (e.g.,
25 °C).

Methodology:

A clean, dry pycnometer (a small glass flask of a known volume) is weighed accurately.
e The pycnometer is filled with 2-Methyl-1-propanethiol.

» The filled pycnometer is placed in a constant temperature bath (25 °C) until it reaches
thermal equilibrium.

e The volume is adjusted precisely to the pycnometer's calibration mark.

e The pycnometer is removed from the bath, carefully dried on the outside, and weighed
again.
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e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Oxidation to Diisobutyl Disulfide

Objective: To synthesize diisobutyl disulfide via the oxidation of 2-Methyl-1-propanethiol.

Methodology:

2-Methyl-1-propanethiol is dissolved in a suitable solvent, such as ethanol or
dichloromethane.

¢ An oxidizing agent, such as a solution of iodine (I12) in the same solvent, is added dropwise
to the thiol solution with stirring. The reaction progress can often be monitored by the
disappearance of the iodine color.

e The reaction is stirred at room temperature until completion.
e The solvent is removed under reduced pressure.

o The resulting crude diisobutyl disulfide can be purified by techniques such as distillation or
column chromatography.

o The identity and purity of the product can be confirmed by spectroscopic methods (e.g.,
NMR, IR, and Mass Spectrometry).

Safety Information

2-Methyl-1-propanethiol is a hazardous substance and must be handled with appropriate
safety precautions.

Table 3: Hazard and Safety Information for 2-Methyl-1-
propanethiol
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Category

Information

Source(s)

General Hazards

Highly flammable liquid and
vapor. Irritating to eyes,

respiratory system, and skin.

[5]

Health Hazards

May cause skin sensitization.
Inhalation of high
concentrations can lead to
respiratory irritation and
potentially affect the central
nervous system. Ingestion may

be harmful.

[5]

Fire Hazards

Severe fire hazard when
exposed to heat, flames, or
oxidizers. Combustion
produces toxic gases,

including sulfur oxides.

[5]

Handling

Use in a well-ventilated area,
preferably in a fume hood.
Keep away from ignition
sources. Wear appropriate
personal protective equipment
(gloves, safety goggles, lab

coat).

[5]

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible substances such
as strong oxidants, acids, and

bases.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2-Methyl-1-

propanethiol. Key identifiers are provided below.
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Table 4: € : | < | Identifi

Identifier Value Source(s)
CAS Registry Number 513-44-0 [1]
SMILES String CC(C)CS
BDFAOUQQXJIZDG-
InChl Key QQ
UHFFFAOYSA-N
Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of 2-Methyl-1-propanethiol. The data presented, including physical constants, chemical
reactivity, experimental methodologies, and safety information, is intended to support
researchers and scientists in their work with this compound. The distinct properties of 2-
Methyl-1-propanethiol, governed by its thiol group, make it a versatile, albeit hazardous,
chemical with important applications in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166225?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

